Cas no 941930-98-9 (N-(4-fluoro-3-nitrophenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(4-fluoro-3-nitrophenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 941930-98-9
• MF: C₁₉H₁₃F₂N₃O₄
• MW: 385.321031332016
• CID: 5501789
• Update Time: 2025-10-29

N-(4-fluoro-3-nitrophenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-3-nitrophenyl)-1-[(2-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(4-fluoro-3-nitrophenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13F2N3O4/c20-15-4-2-1-3-12(15)10-23-11-13(5-8-18(23)25)19(26)22-14-6-7-16(21)17(9-14)24(27)28/h1-9,11H,10H2,(H,22,26)
• InChI Key： UVDKSRSRBNKTCD-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2F)C(=O)C=CC=1C(NC1=CC=C(F)C([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-fluoro-3-nitrophenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Research Briefing on N-(4-fluoro-3-nitrophenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 941930-98-9)

N-(4-fluoro-3-nitrophenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 941930-98-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated aromatic and dihydropyridine structural motifs, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a potential candidate for further drug development.

The compound's chemical structure, featuring a 6-oxo-1,6-dihydropyridine core substituted with fluorophenyl and nitrophenyl groups, suggests a high degree of specificity and potency in targeting biological pathways. Recent in vitro studies have demonstrated its ability to modulate key signaling pathways, including the inhibition of specific kinases involved in cell proliferation and inflammation. These findings are supported by molecular docking studies, which highlight the compound's strong binding affinity to target proteins, further validating its potential as a therapeutic agent.

In vivo studies have further explored the pharmacokinetic profile of N-(4-fluoro-3-nitrophenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide. Results indicate favorable absorption and distribution properties, with a notable ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders. Additionally, the compound exhibits a manageable toxicity profile, with preliminary toxicological assessments indicating minimal off-target effects at therapeutic doses. These attributes make it a promising candidate for further preclinical and clinical evaluation.

Recent advancements in synthetic chemistry have also enabled the scalable production of this compound, addressing previous challenges related to yield and purity. Optimized synthetic routes have been developed, leveraging modern catalytic methods and green chemistry principles to enhance efficiency and reduce environmental impact. These developments are critical for ensuring the compound's availability for large-scale studies and eventual commercialization.

Looking ahead, ongoing research aims to explore the compound's efficacy in combination therapies, particularly in the context of multi-drug resistant cancers. Early data suggest synergistic effects when used alongside conventional chemotherapeutic agents, offering a potential strategy to overcome resistance mechanisms. Furthermore, structural analogs of the compound are being investigated to identify derivatives with improved pharmacokinetic and pharmacodynamic properties, further expanding its therapeutic potential.

In conclusion, N-(4-fluoro-3-nitrophenyl)-1-(2-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with promising biological activity and favorable pharmacokinetic properties, position it as a compelling candidate for further development. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.